Cas no 850760-60-0 (1-(1H-imidazol-4-yl)ethan-1-amine)

1-(1H-imidazol-4-yl)ethan-1-amine Properties

Names and Identifiers

• 1H-Imidazole-4-methanamine, a-methyl-
• 1H-Imidazole-5-methanamine,-alpha--methyl-
• 1-(1H-Imidazol-4(5)-yl)-ethylamine
• 1-(1H-imidazol-4-yl)ethan-1-amine
• (R)-1-(1H-imidazol-4-yl)ethan-1-amine
• 1-(1H-Imidazol-5(4)-yl)-ethylamine
• SCHEMBL2673476
• 850760-60-0
• 1-(1H-imidazol-5-yl)ethanamine
• F13260
• AKOS006350847
• 4.5-Aminoathylimidazol
• 1H-Imidazole-5-methanamine, -alpha--methyl-
• (S)-1-(1H-imidazol-4-yl)ethan-1-amine
• EN300-1653396
• SCHEMBL23153772
• SB39022
• +Expand

• MDL： MFCD19216306
• InChIKey： ZHELUGTZRQNNNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N3/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3,(H,7,8)
• SMILES： CC(C1=CN=CN1)N

Computed Properties

• Exact Mass: 111.079647300g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 111.079647300g/mol
• Heavy Atom Count: 8
• Complexity: 74.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 54.7Ų